(2S,5R)-1-(4-Fluorobenzyl)-2,5-dimethylpiperazine

• IUPAC Name: (2S,5R)-1-[(4-fluorophenyl)methyl]-2,5-dimethylpiperazine
• InChI: InChI=1S/C13H19FN2/c1-10-8-16(11(2)7-15-10)9-12-3-5-13(14)6-4-12/h3-6,10-11,15H,7-9H2,1-2H3/t10-,11+/m1/s1
• InChI Key: VWFLVEICKAOIRL-MNOVXSKESA-N
• Canonical SMILES: CC1CNC(CN1CC2=CC=C(C=C2)F)C
• Isomeric SMILES: C[C@H]1CN[C@@H](CN1CC2=CC=C(C=C2)F)C
• Molecular Formula: C13H19FN2
• DSSTOX Substance ID: DTXSID40477777
• Molecular Weight: 222.30 g/mol
• CAS RN: 364066-92-2

Description

(2S,5R)-1-(4-Fluorobenzyl)-2,5-dimethylpiperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research on the synthesis of similar piperazine compounds, such as (2R,5S)-2,5-Dimethyl-4-(3-fluorobenzyl)piperazine, involves salification, monosubstitution reactions, and separation by D-tartaric acid. This synthesis process yields an overall yield of 83% and helps characterize the structure of similar piperazine compounds through IR and 1H NMR techniques (Y. Jian, 2011).
• Crystal and Molecular Structure Analysis : The crystal structure of trans-2,5-dimethylpiperazine, a structurally related compound, has been determined using X-ray methods. Understanding the molecular structure of these compounds can provide insights into their chemical properties and potential applications (K. Okamoto et al., 1982).

Pharmacological Research and Applications

• Design and Synthesis for Improved Pharmacokinetic Properties : Derivatives of the 4-fluorobenzyl dimethylpiperazine-indole class, which includes compounds structurally similar to (2S,5R)-1-(4-Fluorobenzyl)-2,5-dimethylpiperazine, are designed to maintain biological activity while improving pharmacokinetic properties (Xuefei Tan et al., 2010).

Biological and Biochemical Studies

• Bioaffinity Screening and Biological Characterization : The use of electrochemical reaction cells with continuous-flow bioaffinity assays and parallel LC-HR-MS is demonstrated in the study of p38α mitogen-activated protein kinase inhibitors, a category that includes compounds like (2S,5R)-1-(4-Fluorobenzyl)-2,5-dimethylpiperazine. This approach provides insights into the formation, identification, and biological characterization of these compounds (D. Falck et al., 2012).

Potential Medical and Therapeutic Applications

• Investigating CCR1 Antagonists for Inflammatory Diseases : 1-Acyl-4-benzyl-2,5-dimethylpiperazine derivatives, similar in structure to (2S,5R)-1-(4-Fluorobenzyl)-2,5-dimethylpiperazine, are studied as CCR1 antagonists for treating inflammatory diseases. These compounds demonstrate good receptor affinity and favorable pharmacokinetic properties (P. Norman, 2006).

Materials Science Applications

• Medical Implant Applications : Piperazine copolymers, including those related to (2S,5R)-1-(4-Fluorobenzyl)-2,5-dimethylpiperazine, have been investigated for medical implant applications, particularly in the context of cornea replacement. These studies involve assessing thermal stability, stability toward UV and visible radiation, and blood coagulation tests (S. D. Bruck, 1969).